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Compound of Interest

Compound Name: 2-Amino-6-nitrobenzothiazole

Cat. No.: B160904 Get Quote

Essential Safety and Handling Guide for 2-Amino-6-
nitrobenzothiazole
This guide provides crucial safety protocols and logistical plans for handling 2-Amino-6-
nitrobenzothiazole (CAS No. 6285-57-0) in a laboratory setting. Adherence to these

procedures is vital for ensuring personal safety and proper chemical management.

Chemical and Physical Properties

Property Value Reference

Molecular Formula C7H5N3O2S [1]

Molecular Weight 195.20 g/mol [2][3]

Appearance Yellow Powder Solid [4]

Melting Point 247 - 252 °C (476.6 - 485.6 °F) [4]

Solubility
Very slightly soluble in cold

water and diethyl ether.
[5]

Odor No information available [4]
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2-Amino-6-nitrobenzothiazole is classified as a hazardous substance.[1][4]

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled (Category 4).[1][2][4]

Skin Corrosion/Irritation: Causes skin irritation (Category 2).[1][4]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation (Category 2).[1][4]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation (Category

3).[1][4]

Signal Word: Warning[2][4]

Personal Protective Equipment (PPE)
Proper selection and use of PPE are the primary defense against exposure.
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Situation Required PPE Specifications & Notes

Routine Handling (Small

Quantities)
Eye/Face Protection

Chemical safety goggles or

glasses that meet OSHA 29

CFR 1910.133 or European

Standard EN166 standards.[4]

Hand Protection

Chemically resistant gloves

(e.g., nitrile rubber,

polychloroprene, butyl rubber).

Always inspect gloves for

integrity before use.[6]

Lab Coat Standard laboratory coat.

Risk of Dust/Aerosol

Generation
Respiratory Protection

A NIOSH/MSHA-approved N95

dust mask or work under a

certified chemical fume hood.

[2]

Large Spills Full Body Protection

Splash goggles, full suit, dust

respirator, boots, and gloves. A

self-contained breathing

apparatus may be necessary.

[5]

Operational Plan: Step-by-Step Handling
Procedures
Following a systematic workflow is essential for minimizing the risks associated with handling

2-Amino-6-nitrobenzothiazole.

Preparation and Engineering Controls:
Ventilation: Always handle this chemical in a well-ventilated area. For any procedure that

may generate dust, use a chemical fume hood.[7]

Eyewash & Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible and in close proximity to the workstation.[4]
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PPE Inspection: Before starting any work, thoroughly inspect all PPE for any signs of

damage or degradation. Do not use compromised equipment.

Chemical Handling:
Avoid Contact: Take all necessary precautions to avoid direct contact with the chemical. Do

not breathe dust.[4]

Weighing: If weighing the solid, do so in a fume hood or a ventilated balance enclosure to

minimize dust inhalation.

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling is complete

and before leaving the work area.[4] Do not eat, drink, or smoke in the work area.[4][7]

Storage:
Container: Keep the container tightly closed and store it in a dry, cool, and well-ventilated

place.[1][4]

Incompatibilities: Store away from strong oxidizing agents and strong acids.[4]

Emergency Procedures
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Incident First-Aid Measures

Eye Contact

Immediately hold eyelids apart and flush the eye

continuously with running water for at least 15

minutes.[1][4] Remove contact lenses if present

and easy to do.[8] Seek immediate medical

attention.[1]

Skin Contact

Wash off immediately with plenty of soap and

water while removing all contaminated clothing

and shoes.[1] Get medical attention if irritation

develops.[1]

Inhalation

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing.[1][4]

If not breathing, give artificial respiration.[1]

Seek medical attention.[1]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and then drink plenty of water.[1] Call a

POISON CENTER or doctor/physician

immediately.[9]

Disposal Plan
Dispose of 2-Amino-6-nitrobenzothiazole and any contaminated materials as hazardous

waste.

Waste Collection:

Collect waste in a suitable, labeled container.[7]

Label the container with a completed EHS Hazardous Waste Label, identifying the

contents by complete chemical name.[10]

Empty Containers:

Thoroughly empty all contents. The first rinse of the container must be collected and

disposed of as hazardous waste.[10]
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For containers of highly toxic chemicals (LD50 < 50mg/kg), the first three rinses must be

collected as hazardous waste.[10]

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[4][7] Do not let the product enter drains.[3][11]

Workflow for Safe Handling

Workflow for Safe Handling of 2-Amino-6-nitrobenzothiazole
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Caption: Safe handling workflow for 2-Amino-6-nitrobenzothiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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